Cas no 1361902-54-6 (Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate
• CAS No: 1361902-54-6
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4798117
• Update Time: 2025-06-11

Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate
• Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-5-7(9(12)13)6(3-11)4-14-8(5)10(15)16-2/h4,9H,3H2,1-2H3
• InChI Key： WUYBLZOGLPFGIH-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=O)OC)C(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate

Recent Advances in the Application of Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1361902-54-6) in Chemical Biology and Pharmaceutical Research

Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1361902-54-6) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of a chloromethyl, difluoromethyl, and methyl ester group on the pyridine ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents.

One of the key areas of interest in the application of this compound is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate as a building block in the design of inhibitors for kinases and proteases, which are critical targets in cancer and inflammatory diseases. The difluoromethyl group, in particular, has been shown to enhance the binding affinity and metabolic stability of the resulting inhibitors, making it a valuable moiety in medicinal chemistry.

In addition to its use in inhibitor design, this compound has also been investigated for its potential in the development of prodrugs and drug delivery systems. The chloromethyl group provides a reactive site for further functionalization, allowing researchers to conjugate the molecule with various carriers or targeting ligands. Recent studies have demonstrated the successful incorporation of this compound into nanoparticles and polymer-based delivery systems, improving the bioavailability and targeted delivery of therapeutic agents.

Another notable application of Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate is in the field of chemical biology, where it has been used as a probe to study enzyme mechanisms and protein-ligand interactions. The compound's ability to form covalent adducts with active-site residues has made it a valuable tool for identifying and characterizing novel drug targets. Recent work has highlighted its use in activity-based protein profiling (ABPP) studies, which aim to uncover the functional roles of enzymes in complex biological systems.

Despite its promising applications, challenges remain in the synthesis and optimization of this compound. Researchers have reported difficulties in controlling the reactivity of the chloromethyl group, which can lead to unwanted side reactions. However, recent advances in synthetic methodologies, such as the use of protecting groups and selective reaction conditions, have improved the yield and purity of the compound. These developments are expected to further expand its utility in drug discovery and chemical biology.

In conclusion, Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1361902-54-6) represents a valuable intermediate in the development of novel therapeutic agents and chemical probes. Its unique structural features and versatility make it a promising candidate for future research in the fields of medicinal chemistry and chemical biology. Continued exploration of its applications, coupled with advancements in synthetic techniques, is likely to yield significant contributions to the pharmaceutical industry and biomedical research.